Cas no 811802-80-9 (1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro-)

1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro- structure
811802-80-9 structure
Product name:1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro-
CAS No:811802-80-9
MF:C11H12O4
MW:208.210583686829
CID:715312

1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro-
    • 1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro-(9CI)
    • 1,4-Benzodioxin-5-carboxaldehyde, 6-ethoxy-2,3-dihydro-
    • Inchi: 1S/C11H12O4/c1-2-13-9-3-4-10-11(8(9)7-12)15-6-5-14-10/h3-4,7H,2,5-6H2,1H3
    • InChI Key: BIDQGNQJEKOORV-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(OCC)C(C=O)=C2OCC1

Computed Properties

  • Exact Mass: 208.074
  • Monoisotopic Mass: 208.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8A^2

Experimental Properties

  • PSA: 44.76000
  • LogP: 1.66900

Recommend Articles

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司